Cas no 56844-12-3 (6-Bromo-4-chlorothieno[2,3-d]pyrimidine)

6-Bromo-4-chlorothieno[2,3-d]pyrimidine is a heterocyclic compound featuring a thienopyrimidine core functionalized with bromo and chloro substituents. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. The bromo and chloro groups enhance reactivity, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. Its rigid fused-ring system contributes to stability while allowing precise modifications for targeted applications. The compound is commonly utilized in medicinal chemistry for kinase inhibitor research and other therapeutic scaffolds. High purity and well-defined reactivity make it a reliable building block for complex molecular architectures.
6-Bromo-4-chlorothieno[2,3-d]pyrimidine structure
56844-12-3 structure
Product Name:6-Bromo-4-chlorothieno[2,3-d]pyrimidine
CAS No:56844-12-3
MF:C6H2BrClN2S
MW:249.515477657318
MDL:MFCD09264088
CID:826210
PubChem ID:12225261
Update Time:2025-06-10

6-Bromo-4-chlorothieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-4-chlorothieno[2,3-d]pyrimidine
    • Thieno[2,3-d]pyrimidine, 6-bromo-4-chloro-
    • PubChem14681
    • CMIXHHOZGMSYKN-UHFFFAOYSA-N
    • CB0239
    • SC1191
    • TRA0053859
    • RP28868
    • RP08645
    • FCH1392050
    • PB31368
    • SY006842
    • BC003908
    • 4-Chloro-6-bromothieno[2,3-d]pyrimidine
    • ST2412228
    • AX8159206
    • 6-bromo-4-chloro-thieno[2,3-d
    • CS-W003611
    • J-518393
    • EN300-7377587
    • DTXSID50481264
    • 56844-12-3
    • DS-10806
    • 6-Bromo-4-chlorothieno[2,3-d]pyrimidine, AldrichCPR
    • DB-028073
    • 6-Bromo-4-chlorothieno[2 pound not3-d]pyrimidine
    • SCHEMBL654782
    • Z1269227433
    • CHEMBL3416445
    • MFCD09264088
    • AKOS015851124
    • MDL： MFCD09264088
    • Inchi： 1S/C6H2BrClN2S/c7-4-1-3-5(8)9-2-10-6(3)11-4/h1-2H
    • InChI Key： CMIXHHOZGMSYKN-UHFFFAOYSA-N
    • SMILES： BrC1=CC2=C(N=CN=C2S1)Cl

Computed Properties

  • Exact Mass: 247.88100
  • Monoisotopic Mass: 247.88106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54
  • XLogP3: 3.5

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Boiling Point: 345.5℃ at 760 mmHg
  • Flash Point: 162.7℃
  • PSA: 54.02000
  • LogP: 3.10720

6-Bromo-4-chlorothieno[2,3-d]pyrimidine Security Information

  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T
  • Storage Condition：2-8 °C

6-Bromo-4-chlorothieno[2,3-d]pyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-4-chlorothieno[2,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-YB076-200mg
6-Bromo-4-chlorothieno[2,3-d]pyrimidine
 56844-12-3 98%
200mg
 90.0CNY 2021-08-04
Chemenu
CM104273-25g
6-bromo-4-chlorothieno[2,3-d]pyrimidine
 56844-12-3 95+%
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TRC
B684888-100mg
6-Bromo-4-chlorothieno[2,3-d]pyrimidine
 56844-12-3
100mg
 $ 64.00 2023-04-18
TRC
B684888-250mg
6-Bromo-4-chlorothieno[2,3-d]pyrimidine
 56844-12-3
250mg
 $ 75.00 2023-04-18
TRC
B684888-500mg
6-Bromo-4-chlorothieno[2,3-d]pyrimidine
 56844-12-3
500mg
 $ 87.00 2023-04-18
TRC
B684888-1g
6-Bromo-4-chlorothieno[2,3-d]pyrimidine
 56844-12-3
1g
 $ 98.00 2023-04-18
abcr
AB308484-250 mg
6-Bromo-4-chlorothieno[2,3-d]pyrimidine, 95%; .
 56844-12-3 95%
250mg
 €93.80 2023-04-26
abcr
AB308484-1 g
6-Bromo-4-chlorothieno[2,3-d]pyrimidine, 95%; .
 56844-12-3 95%
1g
 €122.10 2023-04-26
abcr
AB308484-5 g
6-Bromo-4-chlorothieno[2,3-d]pyrimidine, 95%; .
 56844-12-3 95%
5g
 €299.40 2023-04-26
abcr
AB308484-10 g
6-Bromo-4-chlorothieno[2,3-d]pyrimidine, 95%; .
 56844-12-3 95%
10g
 €490.10 2023-04-26

6-Bromo-4-chlorothieno[2,3-d]pyrimidine Production Method

6-Bromo-4-chlorothieno[2,3-d]pyrimidine Related Literature

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